Cas no 1983309-95-0 (rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid
• CAS No: 1983309-95-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5938318
• PubChem ID: 137939241
• Update Time: 2025-06-08

rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid
• (1R,2S)-2-(Phenylmethoxycarbonylamino)cycloheptane-1-carboxylic acid
• rac-(1R,2S)-2-{[(benzyloxy)carbonyl]amino}cycloheptane-1-carboxylic acid
• EN300-1229304
• 1983309-95-0

• Inchi： 1S/C16H21NO4/c18-15(19)13-9-5-2-6-10-14(13)17-16(20)21-11-12-7-3-1-4-8-12/h1,3-4,7-8,13-14H,2,5-6,9-11H2,(H,17,20)(H,18,19)/t13-,14+/m1/s1
• InChI Key： MPQOZSYYDIAZRZ-KGLIPLIRSA-N
• SMILES： OC([C@@H]1CCCCC[C@@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid

Professional Introduction to rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic Acid (CAS No. 1983309-95-0)

Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid, with the CAS number 1983309-95-0, is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex stereochemical configuration, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features make it particularly valuable for researchers exploring novel therapeutic agents.

The molecular structure of rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid consists of a cycloheptane core substituted with a benzyloxy carbonylamino group at the 2-position and a carboxylic acid moiety at the 1-position. This configuration imparts a high degree of steric hindrance and chiral purity, which are essential for optimizing biological activity. The presence of the benzyloxy carbonylamino group not only enhances the compound's stability but also provides a versatile handle for further functionalization, making it an indispensable tool in synthetic chemistry.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders, and compounds like rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid have emerged as promising candidates. The cycloheptane scaffold is known to exhibit favorable pharmacokinetic properties, while the chiral center ensures selective binding to biological targets. This has led to its investigation as a potential lead compound in the development of drugs targeting conditions such as Parkinson's disease and Alzheimer's disease.

One of the most compelling aspects of this compound is its role in peptidomimetics, where it serves as a key building block for designing molecules that mimic the structure and function of natural peptides. Peptidomimetics have gained prominence due to their ability to overcome issues associated with peptide-based drugs, such as poor oral bioavailability and susceptibility to enzymatic degradation. The benzyloxy carbonylamino group in rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid facilitates the introduction of additional functional groups, enabling the creation of highly customized peptidomimetic analogs.

The synthesis of rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including stereocontrolled ring formation and functional group transformations, which require precise control over reaction conditions. Advanced techniques such as asymmetric catalysis and chiral auxiliary utilization have been employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical methodologies.

The pharmacological profile of rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits potent activity against various biological targets relevant to neurological disorders. For instance, studies have demonstrated its ability to modulate neurotransmitter receptor activity, potentially leading to therapeutic benefits in conditions characterized by dopamine dysregulation. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential use as a scaffold for drug discovery programs targeting other diseases.

The versatility of this compound is further underscored by its application in drug development beyond neurological disorders. Researchers have explored its utility in creating novel inhibitors for enzymes involved in inflammatory pathways, highlighting its broad therapeutic potential. The benzyloxy carbonylamino group serves as a versatile linker that can be modified to target specific enzyme active sites, thereby enhancing drug efficacy and selectivity.

In conclusion, rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cycloheptane-1-carboxylic acid (CAS No. 1983309-95-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and stereochemical configuration make it an invaluable intermediate for synthesizing peptidomimetics and other bioactive molecules. The ongoing research into its pharmacological properties promises to yield novel therapeutic agents that could address unmet medical needs across various disease areas. As synthetic methodologies continue to evolve, compounds like this will remain at the forefront of innovation in medicinal chemistry.